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Introduction

Fluid Catalytic Cracking (FCC) is a cornerstone process in modern petroleum refineries,
converting high-boiling, high-molecular-weight hydrocarbon fractions into more valuable
gasoline, olefinic gases, and other products. The efficiency of an FCC unit (FCCU) is critically
dependent on the complex dynamics of the catalyst circulation between the reactor (riser) and
the regenerator. Optimizing this process requires a deep understanding of catalyst flow
parameters, which are often difficult to measure due to the harsh, opaque, and high-
temperature environment.

Radiotracer techniques provide a powerful diagnostic tool for process optimization and
troubleshooting in operational FCCUs.[1] Lanthanum-140 (La-140) has emerged as a highly
effective intrinsic tracer for studying catalyst dynamics. By irradiating a sample of the actual
FCC catalyst, La-140 is produced from the stable lanthanum naturally present in the catalyst
material.[2][3] This ensures that the tracer's physical and chemical properties are identical to
the bulk catalyst, providing a true representation of its behavior. This application note details
the methodology for using La-140 to investigate key performance indicators such as catalyst
velocity, residence time distribution (RTD), and mixing characteristics.[2][3]

Principle of the Methodology
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The core of the methodology involves introducing a small amount of catalyst, which has been
activated in a nuclear reactor to produce La-140, into the FCCU at a specific injection point. La-
140 is a gamma-emitting radioisotope with a convenient half-life of 40.2 hours and distinct high-
energy gamma rays (primarily 1596 keV), which can be easily detected through the thick steel
walls of the FCCU.

Sensitive radiation detectors, such as sodium iodide (Nal) scintillators, are strategically placed
on the exterior of the unit to track the movement of the radiolabeled catalyst pulse.[1] By
recording the detector response over time, a concentration-time curve is generated at each
measurement point. Analysis of these curves provides quantitative data on the catalyst's flow
behavior.[1]

Applications

The La-140 tracer methodology can be used to diagnose and optimize several critical FCCU
performance parameters:

o Catalyst Velocity and Acceleration: By measuring the time it takes for the tracer pulse to
travel between two detectors in the riser, the catalyst velocity can be calculated. Multiple
detectors along the riser can reveal the catalyst's acceleration profile.[1]

» Residence Time Distribution (RTD): RTD studies are crucial for understanding the efficiency
of the reactor and stripper sections. The mean residence time (MRT) and the degree of axial
dispersion can be determined from the shape of the tracer response curve, helping to
identify issues like stagnant zones or bypassing.[2][3]

» Vapor/Catalyst Slip Velocity: In conjunction with a gaseous radiotracer (like Krypton-79), the
slip velocity—the difference between the gas velocity and the catalyst velocity—can be
determined. This is a critical parameter influencing the cracking reactions.[1]

o Catalyst Mixing and Distribution: Arrays of detectors can be used to investigate the radial
distribution of the catalyst in vessels like the stripper or regenerator, ensuring proper
contacting and efficiency.[4]

e Troubleshooting: The technique is invaluable for diagnosing operational problems such as
catalyst blockages, poor fluidization, or inefficient stripping.
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Protocols: La-140 Radiotracer Study in an FCC Unit
Protocol 1: Tracer Preparation and Handling

Objective: To prepare a La-140 radiotracer from the native FCC catalyst and handle it safely.

Materials:

Representative catalyst sample (~50-200 grams) from the target FCCU.
Quartz ampoule or aluminum irradiation container.

Access to a nuclear reactor for neutron activation.

Lead-shielded transport container.

Remote handling tools (tongs, forceps).

Personal Protective Equipment (PPE): Coveralls, safety glasses, gloves.[5][6]

Radiation survey meter.

Methodology:

Sample Collection: Obtain a representative sample of the circulating catalyst from the FCCU.

Encapsulation: Seal a precisely weighed amount of the catalyst sample in a high-purity
guartz ampoule. The required mass depends on the native Lanthanum concentration and the
desired activity.

Neutron Activation: Irradiate the encapsulated sample in a nuclear reactor. The neutron flux
and irradiation time are calculated to produce the target activity of La-140 (typically in the
range of 10-200 mCi, depending on the specific test).[7]

Cooling & Transport: Allow the sample to "cool" for a short period to permit the decay of
short-lived activation products. Transport the irradiated sample to the refinery site in a
certified, lead-shielded container.
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» On-site Handling: All handling of the radioactive source must be performed by trained
personnel using remote handling tools. Maintain a safe distance and minimize exposure
time. A radiation survey meter must be used to monitor dose rates and check for
contamination.

Protocol 2: Tracer Injection and Data Acquisition

Objective: To safely inject the La-140 tracer into the FCCU and record its passage.
Materials:

e Prepared La-140 catalyst tracer.

e High-pressure injection system (e.g., a pneumatic device).

« Scintillation detectors (e.g., 2"x2" Nal(TI) detectors) with collimators.

» High-voltage power supplies for detectors.

o Data acquisition system (multichannel analyzer or data logger).

» Coaxial cables.

Methodology:

o Detector Placement: Mount the scintillation detectors at predetermined locations on the
external surface of the FCCU (e.g., along the riser, stripper, and standpipe). Secure them
firmly and use lead collimators to define the viewing area for each detector.

o System Setup: Connect the detectors to the data acquisition system via coaxial cables. Set
the high voltage and confirm that all detectors are functioning correctly.

o Background Measurement: Before injection, record the background radiation for a sufficient
period (e.g., 10-15 minutes) to establish a baseline.

e Tracer Injection:

o Load the irradiated catalyst into the injection device using remote handling tools.
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o Connect the injector to a suitable, isolated injection point on the FCCU (e.qg., at the base of

the riser).

o Pressurize the injection system to a pressure significantly higher than the process

pressure.

o Execute the injection as a sharp, rapid pulse to approximate a "delta function" input.[1]

o Data Acquisition:

o Simultaneously with the injection, begin recording the radiation counts from all detectors.

o Continue recording until the entire tracer pulse has passed all detectors and the count rate

has returned to the background level. The recording duration can range from minutes for a

riser pass to several hours for a full loop circulation study.

Data Presentation: Quantitative Results

Data obtained from La-140 tracer studies provide key insights into the unit's performance. The

following tables summarize typical data from investigations in industrial FCCUs.

Table 1: Catalyst Velocity and Residence Time in Riser

Parameter Section Value

Catalyst Velocity Riser Bottom (D1-D2) 4.5 mls
Riser Middle (D3-D4) 6.8 m/s
Riser Top (D5-D6) 7.9 m/s

Mean Residence Time Full Riser 3.1s

| Slip Factor | Riser Average | 1.3 |

Table 2: Residence Time Distribution (RTD) in Stripper
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Parameter Value
Mean Residence Time (MRT) 125 s
Variance of Distribution (o?) 950 s?
Peclet Number (Pe) 8.2

| Flow Pattern | Approximates plug flow with moderate dispersion |

Table 3: Tracer Activity Specifications for Different Sections

Typical Activity

FCCU Section Phase Radiotracer .
(mCi)
Riser Catalyst La-140 50 - 60
Stripper Catalyst La-140 40
Regenerator Catalyst La-140 10-20
Riser/Stripper Gas Kr-79 190 - 215

(Data compiled from reference[7])

Visualizations: Workflows and Logic

Diagrams created using DOT language help visualize the experimental and analytical
processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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